(2E)-3-(4-Bromophenyl)-1-(2,5-dichlorophenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(4-bromophenyl)-1-(2,5-dichlorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H9BrCl2O/c16-11-4-1-10(2-5-11)3-8-15(19)13-9-12(17)6-7-14(13)18/h1-9H/b8-3+
• InChI Key: DYLKVHMFMWXLNT-FPYGCLRLSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)C2=C(C=CC(=C2)Cl)Cl)Br
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C(=O)C2=C(C=CC(=C2)Cl)Cl)Br
• Molecular Formula: C15H9BrCl2O
• Molecular Weight: 356.0 g/mol

Description

(2E)-3-(4-Bromophenyl)-1-(2,5-dichlorophenyl)prop-2-en-1-one, also known as 4-Bromo-2,5-dichlorophenyl prop-2-en-1-one, is an organic compound belonging to the class of prop-2-en-1-ones. It is a colorless, crystalline solid with a melting point of 130-131°C, and is soluble in methanol and ethanol. This compound has a wide range of applications in the fields of pharmaceuticals, agrochemicals, and biotechnology.

Scientific Research Applications

Crystal Structure and Molecular Geometry

The crystallographic study of chalcone derivatives, including compounds structurally related to "(2E)-3-(4-Bromophenyl)-1-(2,5-dichlorophenyl)prop-2-en-1-one," reveals detailed insights into their molecular geometry and intermolecular interactions. For instance, a study highlighted the angle between the mean planes of the dichlorophenyl and bromophenyl groups, indicating specific spatial orientations conducive to molecular packing in a chain-like fashion along the crystal lattice (Butcher et al., 2007). This provides foundational knowledge for understanding how such compounds interact at the molecular level and their potential implications in material science and molecular engineering.

Synthesis and Characterization

The synthesis and characterization of chalcone derivatives offer valuable insights into their chemical properties and potential applications in material science. For example, Salian et al. (2018) presented a comprehensive study on the synthesis, crystal structures, and Hirshfeld surface analysis of chalcone derivatives, underlining the importance of molecular interactions and the electronic environment on the stability and properties of these compounds (Salian et al., 2018).

Optical and Nonlinear Optical Properties

Chalcone derivatives have been identified as promising materials for optoelectronic and semiconductor applications due to their notable optical and nonlinear optical properties. Shkir et al. (2019) explored the linear and nonlinear optical properties of various chalcone derivatives, indicating their potential use in semiconductor devices and highlighting the interplay between molecular structure and electronic properties (Shkir et al., 2019).

Antimicrobial Activity

The antimicrobial properties of chalcone compounds, including derivatives of "(2E)-3-(4-Bromophenyl)-1-(2,5-dichlorophenyl)prop-2-en-1-one," have also been a focus of research. Limban et al. (2011) synthesized and tested a series of acylthioureas for their anti-pathogenic activity, revealing significant effects against certain strains of bacteria (Limban et al., 2011). This suggests potential applications in developing new antimicrobial agents.